Palmatine Exhibits Intermediate Antimicrobial Potency Against Bacillus shigae, Distinct from Berberine and Jatrorrhizine
In a direct head-to-head microcalorimetric study of five protoberberine alkaloids against Bacillus shigae, palmatine demonstrated an IC50 of 115 μg/mL. This potency is significantly lower than that of berberine (IC50 75 μg/mL) and coptisine (IC50 90 μg/mL), but markedly higher than that of epiberberine (220 μg/mL) and jatrorrhizine (400 μg/mL) [1]. The study establishes a clear activity hierarchy (berberine > coptisine > palmatine > epiberberine > jatrorrhizine) and attributes these differences to specific functional group arrangements—methylenedioxy at C2 and C3 (present in berberine and coptisine) confers superior antimicrobial activity compared to the methoxyl groups at C2 and C3 present in palmatine [1].
Coptisine: 90 μg/mL
Jatrorrhizine: 400 μg/mL
| Evidence Dimension | Antimicrobial activity (IC50) |
|---|---|
| Target Compound Data | 115 μg/mL |
| Comparator Or Baseline | Berberine: 75 μg/mL; Coptisine: 90 μg/mL; Epiberberine: 220 μg/mL; Jatrorrhizine: 400 μg/mL |
| Quantified Difference | Palmatine is 1.53-fold less potent than berberine; 3.48-fold more potent than jatrorrhizine |
| Conditions | Bacillus shigae growth inhibition measured by microcalorimetry |
Why This Matters
Researchers requiring intermediate antimicrobial potency with a distinct resistance profile or those investigating structure-activity relationships (SAR) driven by C2/C3 substitution should select palmatine over berberine or jatrorrhizine.
- [1] Yan D, Jin C, Xiao XH, Dong XP. Investigation of the effect of berberines alkaloids in Coptis chinensis Franch on Bacillus shigae growth by microcalorimetry. Sci China Chem. 2007;50:638-642. View Source
